![molecular formula C11H6Cl2F3N3O B2812710 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one CAS No. 338975-44-3](/img/structure/B2812710.png)
4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
Description
This compound is a chemical substance with the molecular formula C11H7Cl2F3N3O . It is used in the field of pharmaceutical testing .
Physical And Chemical Properties Analysis
Some basic physical and chemical properties of this compound can be found on various chemical databases . These may include its molecular weight, density, melting point, boiling point, and toxicity information.Scientific Research Applications
Chemistry and Synthesis of Heterocyclic Compounds
- Heterocyclic Compound Synthesis : The chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one and its derivatives highlights the compound's utility as a building block for synthesizing various heterocyclic compounds, such as pyrazolo-imidazoles, -thiazoles, spiropyridines, and more. The unique reactivity of these compounds offers mild reaction conditions for generating diverse cynomethylene dyes from a range of precursors, suggesting a potential application area for the compound in dye synthesis and heterocyclic compound development (Gomaa & Ali, 2020).
Application in Catalysis and Medicinal Chemistry
- Hybrid Catalysts for Synthesis : The use of hybrid catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones) showcases the application potential of similar compounds in medicinal and pharmaceutical industries. The review emphasizes the synthetic pathways employed for developing substituted pyrazolines through one-pot multicomponent reactions, highlighting the versatility of similar compounds in catalysis and pharmaceutical synthesis (Parmar, Vala, & Patel, 2023).
Antimicrobial and Anti-Inflammatory Applications
- Trifluoromethylpyrazoles as Anti-inflammatory and Antibacterial Agents : Trifluoromethylpyrazoles, particularly those with trifluoromethyl groups positioned on the pyrazole nucleus, have been studied for their anti-inflammatory and antibacterial properties. This suggests that compounds like "4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one" could have potential applications in developing new anti-inflammatory and antibacterial agents, depending on the placement of functional groups and the overall molecular structure (Kaur, Kumar, & Gupta, 2015).
properties
IUPAC Name |
4-[(3,5-dichlorophenyl)iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2F3N3O/c12-5-1-6(13)3-7(2-5)17-4-8-9(11(14,15)16)18-19-10(8)20/h1-4H,(H2,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDLXIZHAHOKNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)N=CC2=C(NNC2=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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